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Compound of Interest

Compound Name: Purpactin B

Cat. No.: B166400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure elucidation and
comprehensive spectroscopic data of Purpactin B, a secondary metabolite isolated from
Penicillium purpurogenum. This document is intended to serve as a valuable resource for
researchers in natural product chemistry, drug discovery, and related fields.

Introduction

Purpactin B is a bioactive natural product that belongs to the spiro[benzofuran-2,1'-
cyclohexane] class of compounds. It was first isolated from the soil fungus Penicillium
purpurogenum FO-608 by a research group led by Omura and Tomoda. The purpactins,
including Purpactin B, have garnered scientific interest due to their inhibitory activity against
acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme implicated in cholesterol metabolism
and atherosclerosis. This guide details the methodologies employed for its isolation and the
spectroscopic analyses that were pivotal in determining its complex structure.

Isolation and Purification

The production and isolation of Purpactin B were first described by Tomoda et al. The
following protocol is a summary of their established method.

Fermentation

e Producing Organism:Penicillium purpurogenum FO-608
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e Culture Medium: A suitable production medium is inoculated with a seed culture of the
organism.

 Incubation: The culture is incubated for a specified period under controlled temperature and
aeration to allow for the production of secondary metabolites, including Purpactin B.

Extraction and Purification

e Solvent Extraction: The fermentation broth is harvested and subjected to solvent extraction,
typically with an organic solvent such as ethyl acetate, to isolate the crude mixture of
secondary metabolites.

 Silica Gel Column Chromatography: The crude extract is then fractionated using silica gel
column chromatography with a gradient of organic solvents to separate compounds based
on polarity.

e High-Performance Liquid Chromatography (HPLC): Fractions containing Purpactin B are
further purified by reversed-phase HPLC to yield the pure compound.

Structure Elucidation

The chemical structure of Purpactin B was elucidated through a combination of spectroscopic
techniques. The logical workflow for this process is outlined in the diagram below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved.

3/4

Tech Support


https://www.benchchem.com/product/b166400?utm_src=pdf-body-img
https://www.benchchem.com/product/b166400#purpactin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b166400#purpactin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b166400#purpactin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b166400#purpactin-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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